Cas no 1170156-74-7 (1-{4-(1-methyl-1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-2-phenylethan-1-one)

• Product Name: 1-{4-(1-methyl-1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-2-phenylethan-1-one
• CAS No: 1170156-74-7
• MF: C₂₁H₂₄N₄O
• MW: 348.441464424133
• CID: 5913203
• PubChem ID: 44064098
• Update Time: 2025-08-05

1-{4-(1-methyl-1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-2-phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{4-(1-methyl-1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-2-phenylethan-1-one
• 1-(4-((1-methyl-1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)-2-phenylethanone
• VU0649057-1
• 1-{4-[(1-methyl-1H-1,3-benzodiazol-2-yl)methyl]piperazin-1-yl}-2-phenylethan-1-one
• F5614-0574
• AKOS024515863
• Z983536224
• 1-[4-[(1-methylbenzimidazol-2-yl)methyl]piperazin-1-yl]-2-phenylethanone
• 1170156-74-7

• Inchi： 1S/C21H24N4O/c1-23-19-10-6-5-9-18(19)22-20(23)16-24-11-13-25(14-12-24)21(26)15-17-7-3-2-4-8-17/h2-10H,11-16H2,1H3
• InChI Key： RKEAMIJMVBLMGA-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=CC=1)N1CCN(CC2=NC3C=CC=CC=3N2C)CC1

Computed Properties

• Exact Mass: 348.19501140g/mol
• Monoisotopic Mass: 348.19501140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.4Ų

Additional information on 1-{4-(1-methyl-1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-2-phenylethan-1-one

Research Briefing on 1-{4-(1-methyl-1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-2-phenylethan-1-one (CAS: 1170156-74-7)

Recent studies on the compound 1-{4-(1-methyl-1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-2-phenylethan-1-one (CAS: 1170156-74-7) have highlighted its potential as a promising candidate in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzimidazole and piperazine scaffold, has garnered attention due to its versatile biological activities and potential therapeutic applications. The following briefing synthesizes the latest findings and developments related to this compound, focusing on its synthesis, mechanism of action, and pharmacological properties.

The synthesis of 1-{4-(1-methyl-1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-2-phenylethan-1-one involves a multi-step process that ensures high yield and purity. Recent advancements in synthetic methodologies have optimized the reaction conditions, reducing side products and improving scalability. The compound's structural features, including the benzimidazole core and the piperazine moiety, are critical for its interaction with biological targets, particularly in the central nervous system (CNS) and oncology-related pathways.

Pharmacological evaluations have demonstrated that this compound exhibits significant activity as a modulator of specific receptor systems. Preliminary in vitro and in vivo studies suggest its potential in treating neurological disorders, such as anxiety and depression, due to its affinity for serotonin and dopamine receptors. Additionally, its role in inhibiting certain kinase enzymes has sparked interest in its application as an anti-cancer agent, with ongoing research exploring its efficacy in various cancer cell lines.

Recent publications have also delved into the compound's pharmacokinetic profile, revealing favorable absorption and distribution properties. However, challenges remain in optimizing its metabolic stability and minimizing potential off-target effects. Collaborative efforts between academic and industrial researchers are underway to address these limitations and advance the compound toward preclinical development.

In conclusion, 1-{4-(1-methyl-1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-2-phenylethan-1-one represents a promising scaffold for further drug discovery efforts. Its diverse biological activities and potential therapeutic applications underscore the importance of continued research. Future studies should focus on elucidating its precise mechanism of action, improving its pharmacokinetic properties, and evaluating its safety profile in advanced preclinical models.